Cas no 1184-10-7 (Hexaphenoxycyclotriphosphazene)

• Product Name: Hexaphenoxycyclotriphosphazene
• CAS No: 1184-10-7
• MF: C₃₆H₃₀N₃O₆P₃
• MW: 693.561191082001
• MDL: MFCD00183774
• CID: 147450
• PubChem ID: 160871420
• Update Time: 2025-09-20

Hexaphenoxycyclotriphosphazene Chemical and Physical Properties

Names and Identifiers

• 2l5,4l5,6l5-1,3,5,2,4,6-Triazatriphosphorine, 2,2,4,4,6,6-hexaphenoxy-
• Hexaphenoxycyclotriphosphazene
• Phenoxycycloposphazene
• [NP(OPh)2]3
• 2,2,4,4,6,6-hexakisphenoxycyclotriphosphazene
• 2,2,4,4,6,6-hexaphenoxy-1,3,5,2lambda~5~,4lambda~5~,6lambda~5~-triazatriphosphinine
• 2,2,4,4,6,6-hexaphenoxycyclotriphosphazene
• AC1L39KE
• AG-690
• hexa(phenoxy)cyclotriphosphazene
• hexaphenoxycyclo(triphosphazene)
• Hexaphenoxycyclotriphosphazatriene
• NSC117810
• SureCN419465
• Diphenoxyphosphazene cyclic trimer
• FP 100
• Hexaphenoxy-1,3,5,2,4,6-triazatriphosphorine
• Rabitle FP 100
• Trimeric bis(phenoxy)phosphonitrile
• HPCTP
• NSC 117810
• Cyclo-tris(diphenoxyphosphonitrile)
• C36H30N3O6P3
• STK344291
• BAS 00390615
• AK608421
• ST502267
• 2.lambda.5,4.lambda.5,6.lambda.5-1,3,5,2,4,6-Triazatriphosphorine, 2,2,4,4,6,6-hexaphenoxy-
• DTXSID60152110
• NSC-117810
• H1356
• 1,5,2,4,6-Triazatriphosphorine, 2,2,4,4,6,6-hexahydro-2,2,4,4,6,6-hexaphenoxy-
• H10907
• MFCD00183774
• SCHEMBL419465
• 2,2,4,4,6,6-hexaphenoxy-1,3,5-triaza-2lambda5,4lambda5,6lambda5-triphosphacyclohexa-1,3,5-triene
• AKOS001604435
• Hexaphenoxy-1,5,2,4,6-triazatriphosphorine
• Phosphaz ene
• SY055946
• 2lambda5,4lambda5,6lambda5-1,3,5,2,4,6-Triazatriphosphorine, 2,2,4,4,6,6-hexaphenoxy-
• A927063
• AS-17964
• CS-W011406
• 2,2,4,4,6,6-Hexaphenoxy-1,3,5,2l5,4l5,6l5-triazatriphosphinine
• 1184-10-7
• AG-690/11351928
• Flame Retardant
• HEXAPHENOXY-1,3,5,2??,4??,6??-TRIAZATRIPHOSPHININE
• DB-061279
• RNFJDJUURJAICM-UHFFFAOYSA-N
• 482-200-1
• FH72446
• DTXCID8074601

• MDL： MFCD00183774
• Inchi： 1S/C36H30N3O6P3/c1-7-19-31(20-8-1)40-46(41-32-21-9-2-10-22-32)37-47(42-33-23-11-3-12-24-33,43-34-25-13-4-14-26-34)39-48(38-46,44-35-27-15-5-16-28-35)45-36-29-17-6-18-30-36/h1-30H
• InChI Key： RNFJDJUURJAICM-UHFFFAOYSA-N
• SMILES： P1(N=P(N=P(N=1)(OC1C=CC=CC=1)OC1C=CC=CC=1)(OC1C=CC=CC=1)OC1C=CC=CC=1)(OC1C=CC=CC=1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 693.135
• Monoisotopic Mass: 693.135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 48
• Rotatable Bond Count: 12
• Complexity: 912
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 11.7
• Topological Polar Surface Area: 92.5

Experimental Properties

• Density: 1.31
• Melting Point: 112.0 to 116.0 deg-C
• Boiling Point: 280°C/0.1mmHg(lit.)
• Flash Point: °C
• PSA: 74.22
• LogP: 10.61940
• λmax: 261(CHCl3)(lit.)

Hexaphenoxycyclotriphosphazene Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides